Cas no 62084-18-8 (4-Pentene-2,3-diol)
4-Pentene-2,3-diol structure
Product Name:4-Pentene-2,3-diol
CAS No:62084-18-8
MF:C5H10O2
MW:102.131701946259
CID:1635235
PubChem ID:14660056
Update Time:2025-04-21
4-Pentene-2,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentene-2,3-diol
- pent-4-ene-2,3-diol
- DTXSID00562693
- 62084-18-8
- SCHEMBL5057417
-
- Inchi: 1S/C5H10O2/c1-3-5(7)4(2)6/h3-7H,1H2,2H3
- InChI Key: NVEPXBVOEVVLHX-UHFFFAOYSA-N
- SMILES: OC(C)C(C=C)O
Computed Properties
- Exact Mass: 102.0681
- Monoisotopic Mass: 102.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 61.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
4-Pentene-2,3-diol Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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